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Compound of Interest

Compound Name: Phenethyl acetate-13C2

Cat. No.: B12379721 Get Quote

An In-depth Technical Guide to Phenethyl
Acetate-13C2
This technical guide provides a comprehensive overview of Phenethyl acetate-13C2, a stable

isotope-labeled compound, for researchers, scientists, and professionals in drug development.

This document outlines its chemical identifiers, properties, and common applications,

presenting data in a clear and accessible format.

Chemical Identifiers and Properties
Phenethyl acetate-13C2 is the isotopically labeled form of Phenethyl acetate, where two

carbon atoms in the phenethyl group are replaced with the stable carbon-13 isotope. This

labeling is crucial for its use as an internal standard in quantitative analyses.

Below is a summary of the key chemical identifiers for both Phenethyl acetate-13C2 and its

unlabeled analogue, Phenethyl acetate.
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Identifier Phenethyl acetate-13C2
Phenethyl acetate
(unlabeled)

CAS Number 1335402-21-5[1][2][3][4][5] 103-45-7[2][6][7]

Chemical Formula C813C2H12O2[3][4][5] C10H12O2[2][6][7]

Molecular Weight 166.19[3][4][5] 164.20 g/mol [6][8][9]

IUPAC Name 2-phenylethyl-13C2 acetate 2-phenylethyl acetate[6]

Canonical SMILES

CC(O[13CH2]

[13CH2]C1=CC=CC=C1)=O[1]

[3][4][5]

CC(=O)OCCC1=CC=CC=C1[6

]

Synonyms
Phenethyl alcohol, acetate-

13C2[1][3][4][5]

2-Phenethyl acetate,

Benzylcarbinyl acetate[6][9]

Logical Relationship of Chemical Identifiers
The following diagram illustrates the interconnectedness of the various chemical identifiers for

Phenethyl acetate-13C2.

Phenethyl acetate-13C2

Chemical Identifiers

CAS: 1335402-21-5

Formula: C8[13C2]H12O2

describes

SMILES: CC(O[13CH2][13CH2]C1=CC=CC=C1)=O

represents

IUPAC: 2-phenylethyl-13C2 acetate

named as

MW: 166.19

determines
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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